Cas no 2034232-24-9 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide)
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(Acetylamino)-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
- N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide
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- Inchi: 1S/C13H18F2N4O3/c1-8(20)16-6-10(21)17-7-11-18-12(19-22-11)9-2-4-13(14,15)5-3-9/h9H,2-7H2,1H3,(H,16,20)(H,17,21)
- InChI Key: GGICWFWZJPSDFX-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(C2CCC(F)(F)CC2)N=1)(=O)CNC(C)=O
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.83±0.46(Predicted)
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-3653-2μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-5μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-1mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-2mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-3mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-4mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3653-5mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide |
2034232-24-9 | 5mg |
$69.0 | 2023-09-08 |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide
Comprehensive Overview of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide (CAS No. 2034232-24-9)
In the realm of pharmaceutical and biochemical research, N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide (CAS No. 2034232-24-9) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole core and difluorocyclohexyl moiety, is being extensively studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.
The compound's 1,2,4-oxadiazole ring is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial properties. Coupled with the difluorocyclohexyl group, which is known to improve metabolic stability, this molecule presents a promising candidate for further development. Recent studies have explored its potential in modulating enzyme activity and receptor binding, making it a hot topic in precision medicine discussions.
One of the most searched questions in the scientific community revolves around the synthetic pathways for N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide. Current methodologies emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. The compound's CAS No. 2034232-24-9 is frequently queried in databases like PubChem and Reaxys, reflecting its growing relevance in high-throughput screening programs.
Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary data suggest that its acetamidoacetamide moiety may interact with protein aggregates, a hallmark of conditions like Alzheimer's and Parkinson's. This aligns with the broader trend of targeting small molecules for disease modification, a topic dominating recent biotech conferences and publications.
From a computational chemistry perspective, N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide has been the subject of molecular docking studies. These simulations aim to predict its binding affinity for various biological targets, a technique increasingly popular due to its cost-effectiveness in drug repurposing efforts. The compound's lipophilicity and hydrogen bonding capacity are frequently analyzed parameters in such studies.
In the context of personalized medicine, researchers are investigating whether this compound could be tailored to individual genomic profiles. This approach resonates with the current focus on patient-specific therapeutics, a trend amplified by advancements in CRISPR technology and AI-driven drug design. The difluorocyclohexyl component, in particular, is being examined for its potential to enhance blood-brain barrier penetration, a critical factor in CNS drug development.
Quality control and analytical characterization of CAS No. 2034232-24-9 are also frequently discussed topics. Techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity and structural integrity, especially given the compound's complex heterocyclic architecture. These analyses are crucial for meeting regulatory standards in preclinical research.
As the scientific community continues to explore N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2-acetamidoacetamide, its potential applications in immunotherapy and signal transduction inhibition are gaining traction. The compound's versatility underscores the importance of structure-activity relationship studies in modern pharmacology, making it a compelling subject for both academic and industrial research initiatives.
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